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Compound of Interest

Compound Name: (1-Chloroethyl)triphenylsilane

Cat. No.: B15075129

Get Quote

Executive Summary: Chemical Profile & Risk
Assessment
(1-Chloroethyl)triphenylsilane (CAS: 103981-16-4) is a specialized organosilane reagent

used primarily in stereoselective synthesis and mechanistic studies. Unlike common

chlorosilanes (e.g., trimethylsilyl chloride), which contain a highly reactive silicon-chlorine (Si-

Cl) bond, this compound is an

-chloroalkylsilane containing a carbon-chlorine (C-Cl) bond adjacent to the silicon atom.

While this structural distinction reduces its immediate volatility and hydrolytic violence

compared to silyl chlorides, the

-silicon effect activates the C-Cl bond towards nucleophilic substitution. Consequently, it must
be managed as a Halogenated Organic Hazard with specific moisture sensitivity protocols.[1]
[2]

Table 1: Physicochemical & Hazard Profile
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Property Specification Operational Implication

Structure
C-Cl bond is the reactive site;

less fuming than Si-Cl.

Physical State Solid (White/Off-white)
Dust inhalation hazard;

requires particulate controls.

Reactivity Moisture Sensitive
Slow hydrolysis releases HCl

and silanols; keep dry.

Flash Point (Predicted)
Combustible solid; avoid open

flames.

Waste Code D001 (Ignitable), Halogenated
Must be segregated from non-

halogenated solvents.

Disposal Decision Logic (Workflow)
The following decision tree outlines the critical logic for categorizing and routing this specific

waste stream. Unlike general organic waste, the silicon content and halogenation require a

dedicated "Lab Pack" or "Halogenated" stream to prevent incinerator damage or regulatory

non-compliance.
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Waste Generation:
(1-Chloroethyl)triphenylsilane

Is the waste Pure Solid
or in Solution?

Pure Solid Waste

Solid

Solution / Mixture

Dissolved

Route A: Lab Pack
(Solid Waste Stream)

Pack in Glass

Is solvent Halogenated?

Route B: Halogenated
Solvent Waste

Yes (e.g., DCM, Chloroform)

Route C: Segregated
Non-Halo Stream

No (e.g., Hexane, Toluene)

Final Disposal:
High-Temp Incineration

(w/ Scrubber for HCl/SiO2)

*Requires Halogen Label*

Click to download full resolution via product page
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Figure 1: Logical workflow for determining the correct waste stream based on physical state

and solvent matrix.

Step-by-Step Disposal Protocol
This protocol is designed to ensure compliance with RCRA regulations (40 CFR 261) and

minimize the risk of unexpected hydrolysis or incompatibility.

Phase 1: Pre-Disposal Stabilization
Objective: Prevent environmental release and accidental hydrolysis during storage.

Quenching (Optional but Recommended for Solutions):

If the material is in a reactive solution, quench carefully with isopropanol to convert any

trace labile chlorides to stable esters/siloxanes before disposal.

Caution: This reaction is exothermic and releases HCl. Perform in a fume hood.

Container Selection:

Solids: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a Teflon-lined

screw cap.

Liquids: Use amber glass bottles to prevent UV degradation. Avoid metal containers

(corrosion risk from potential HCl evolution).

Phase 2: Packaging & Labeling
Objective: Clear communication of hazards to waste handlers.

Primary Labeling:

Label must read: "HAZARDOUS WASTE - Halogenated Organic Solid/Liquid".

Explicitly list chemical name: (1-Chloroethyl)triphenylsilane.

Add Hazard Warnings: "Irritant", "Moisture Sensitive".
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Segregation:

Do NOT mix with strong oxidizers (e.g., nitric acid, peroxides) or strong bases (e.g.,

NaOH, KOH). Bases can induce elimination reactions, releasing flammable alkenes [1].

Do NOT commingle with aqueous waste streams.[1]

Phase 3: Final Disposal Route
Objective: Complete destruction via high-temperature incineration.

Method: The only acceptable disposal method is High-Temperature Incineration at a

permitted facility.

Why Incineration? The high thermal stability of the triphenylsilyl group requires sustained

high temperatures (

) for complete mineralization to

,

, and

.

Scrubber Requirement: The facility must be equipped with wet scrubbers to capture the HCl

gas generated during combustion.

Emergency Procedures: Spill Response
In the event of a spill, immediate containment is necessary to prevent hydrolysis and surface

contamination.[1]

Table 2: Spill Response Matrix
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Scenario Immediate Action
Neutralization
Agent

Cleanup Material

Solid Spill
Isolate area; minimize

air currents.
None required if dry.

Scoop into dry glass

container. Do not

sweep (dust

generation).

Liquid/Solution Spill
Extinguish ignition

sources.

Sodium Bicarbonate (

) or Lime.

Absorb with

Vermiculite or Dry

Sand. NO WATER.

Skin Contact
Brush off solid; rinse

with water.
Soap and water.[1] N/A

Critical Note: Do not use water to clean up the spill directly.[1] Water will react slowly to

generate hydrochloric acid, turning a simple spill into a corrosive hazard [2].

Scientific Rationale & Mechanism
Understanding the chemistry prevents handling errors.

Alpha-Silicon Effect: The silicon atom stabilizes a positive charge on the

-carbon, but in

-halo silanes, it activates the C-Cl bond towards nucleophilic attack (

) due to the high polarizability of the C-Si bond [3]. This makes the compound an alkylating
agent, posing a toxicity risk similar to other alkyl halides.

Hydrolysis Resistance: Unlike chlorotriphenylsilane (

), which hydrolyzes instantly, (1-chloroethyl)triphenylsilane hydrolyzes slower due to the
C-Cl bond strength and steric bulk of the phenyl groups. However, over time in moist air, it
degrades to triphenylsilanol and HCl.

Reaction:

(slow)
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Implication: Waste containers may pressurize if sealed with moisture present. Always

leave minimal headspace or use vented caps if long-term storage is anticipated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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